N-(3,3-diphenylpropyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide

• IUPAC Name: N-(3,3-diphenylpropyl)-2-(6-oxo-4-phenylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C27H25N3O2/c31-26(19-30-20-29-25(18-27(30)32)23-14-8-3-9-15-23)28-17-16-24(21-10-4-1-5-11-21)22-12-6-2-7-13-22/h1-15,18,20,24H,16-17,19H2,(H,28,31)
• InChI Key: FRTSIBBAFBSIHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NCCC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H25N3O2
• Molecular Weight: 423.5 g/mol

Description

N-(3,3-diphenylpropyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide, often referred to as N-(3,3-DPPA), is a synthetic compound with a variety of applications in the field of scientific research. This compound has been studied extensively in the laboratory and is known to have a range of biochemical and physiological effects.

Scientific Research Applications

N-(3,3-DPPA) has been extensively studied in the laboratory and has been found to have a variety of applications in the field of scientific research. It has been used as a model compound for studying the effects of various biological processes, such as enzyme activity, gene expression, and signal transduction. It has also been used to investigate the effects of drugs on the nervous system, as well as to explore the effects of various environmental toxins.

Mechanism of Action

N-(3,3-DPPA) has been found to interact with a variety of different proteins and receptors in the body. It has been found to bind to the GABA-A receptor, which is involved in the regulation of neurotransmission in the brain. It has also been found to bind to the 5-HT1A receptor, which is involved in the regulation of serotonin levels in the brain.
Biochemical and Physiological Effects
N-(3,3-DPPA) has been found to have a variety of biochemical and physiological effects. It has been found to have anxiolytic, antidepressant, and anticonvulsant effects. It has also been found to have neuroprotective, anti-inflammatory, and anti-oxidant effects. In addition, it has been found to have anti-tumor and anti-cancer effects.

Advantages and Limitations for Lab Experiments

N-(3,3-DPPA) has a number of advantages for laboratory experiments. It is relatively stable and easy to synthesize, and it has a low toxicity profile. Additionally, it has a wide range of applications in the field of scientific research. However, it is important to note that N-(3,3-DPPA) is not approved for human or animal use and should only be used in laboratory experiments.

Future Directions

N-(3,3-DPPA) has a wide range of potential applications in the field of scientific research. Possible future directions include further exploration of the compound’s effects on various biological processes, such as enzyme activity, gene expression, and signal transduction. Additionally, further research into the compound’s effects on the nervous system, as well as its potential applications in the treatment of various diseases, could yield valuable insights. Finally, further exploration of the compound’s anti-tumor and anti-cancer effects could lead to the development of novel therapeutic strategies.

Synthesis Methods

N-(3,3-DPPA) is synthesized through a two-step process. The first step involves the reaction of 3,3-diphenylpropyl chloride with 6-oxo-4-phenyl-1,6-dihydropyrimidine in the presence of an acid catalyst. The second step involves the acetylation of the resulting product with acetic anhydride. The resulting compound is then purified by recrystallization.